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Compound of Interest

Compound Name: MMP3 inhibitor 3

Cat. No.: B8069900 Get Quote

Essential Safety and Handling Guide for MMP3
Inhibitor 3
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as MMP3 inhibitors. This

guide provides immediate and essential safety protocols, operational procedures, and disposal

plans for "MMP3 inhibitor 3," a representative potent inhibitor of Matrix Metalloproteinase-3.

While specific data for a compound named "MMP3 inhibitor 3" is not publicly available, this

document synthesizes safety information from various commercially available MMP-3 inhibitors

and general best practices for handling similar research chemicals.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling MMP3 inhibitor 3, a comprehensive approach to safety involves a combination

of personal protective equipment and engineering controls to minimize exposure.

Engineering Controls:

Fume Hood: All work involving the handling of the solid compound or solutions should be

conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Ventilation: Ensure the laboratory has adequate general ventilation.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile gloves). It is crucial

to inspect gloves for any tears or punctures before use and to practice proper glove removal

technique to avoid skin contact.

Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of

splashing, consider additional protective clothing such as an apron or coveralls.

Respiratory Protection: If working outside of a fume hood is unavoidable and there is a risk

of generating dust or aerosols, a NIOSH-approved respirator appropriate for the exposure

level should be used.

Quantitative Safety Data Summary
The following table summarizes key quantitative safety data synthesized from representative

MMP-3 inhibitors. This information is crucial for risk assessment and emergency planning.
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Parameter Value Source/Interpretation

Appearance Solid

Based on typical presentation

of similar chemical

compounds.

Purity ≥95%
A common purity level for

research-grade inhibitors.[1]

Molecular Formula
C₁₂H₁₂N₄O₃S₂ (Example for

MMP-3 Inhibitor III)

The exact formula will vary

depending on the specific

inhibitor.[1]

Molecular Weight
324.4 g/mol (Example for

MMP-3 Inhibitor III)

The exact weight will vary

depending on the specific

inhibitor.[1]

Toxicity Standard Handling (A)

Indicates that the substance

should be handled with

standard laboratory safety

precautions. May be harmful if

swallowed or absorbed

through the skin.[2][3]

Storage Temperature -20°C
Recommended for maintaining

the stability of the compound.

Flash Point Not applicable

For solid compounds, this is

often not a relevant fire hazard

metric.[2]

Solubility Soluble in DMSO

A common solvent for this

class of compounds. Always

consult the specific product

datasheet.

Hazard Statements
May cause eye, skin, and

respiratory tract irritation.

Standard cautionary statement

for chemical reagents.

Precautionary Statements P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

These are standard

precautionary statements for

handling chemical substances.
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gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Standard Operating Procedure for Handling MMP3
Inhibitor 3
This workflow outlines the standard procedure for safely using MMP3 inhibitor 3 in a

laboratory setting, from preparation to disposal.
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Preparation Don Appropriate PPE1. Work in Fume Hood2. Weigh Compound3. Dissolve in Solvent4. Perform Experiment5. Decontaminate Work Area6. Dispose of Waste7. Remove PPE8.

Spill Occurs

Evacuate Immediate Area Notify Supervisor & EHS

Don Appropriate PPE for Cleanup

Contain Spill with Absorbent Material

Clean Area with Decontaminating Solution

Dispose of Contaminated Materials as Hazardous Waste

Document the Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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